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Compound Name: Sophorabioside

Cat. No.: B1589151 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Sophorabioside, a natural isoflavonoid glycoside. Intended for

researchers, scientists, and professionals in drug development, this document synthesizes key

data, outlines detailed experimental protocols, and visualizes associated biological pathways to

facilitate further investigation and application of this compound.

Core Chemical Identity and Physicochemical
Properties
Sophorabioside is an isoflavone glycoside isolated primarily from the fruits and seeds of

Sophora japonica L., a plant used in traditional medicine.[1][2][3] Its chemical structure consists

of the isoflavone genistein linked to a disaccharide moiety at the 4'-hydroxyl position. This

sugar unit is specifically 2-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside, a

disaccharide also known as sophorabiose.[3][4]

The structural and physical properties of Sophorabioside are summarized in the table below,

providing a clear reference for experimental design and compound handling.
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Property Value References

IUPAC Name

3-[4-[[2-O-(6-Deoxy-α-L-

mannopyranosyl)-β-D-

glucopyranosyl]oxy]phenyl]-5,7

-dihydroxy-4H-1-benzopyran-

4-one

[3]

Synonyms

Genistein-4'-O-sophorabioside,

Genistein-4'-

glucosidorhamnoside

[3]

CAS Number 2945-88-2 [1][2][3][5]

Molecular Formula C₂₇H₃₀O₁₄ [1][2][3][5]

Molecular Weight 578.52 g/mol [1][2][3][5]

Appearance White to light yellow powder [2]

Melting Point
248 °C (with slight

decomposition)
[3]

Optical Rotation
[α]D¹⁹ -73° (c=0.027 in

pyridine)
[3]

Solubility

Soluble in DMSO, pyridine,

methanol, ethanol; sparingly

soluble in hot water.

[2][3]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

This section outlines key experimental protocols for the isolation, analysis, and biological

evaluation of Sophorabioside.

Isolation from Sophora japonica Fruits
The following protocol describes a general method for the extraction and isolation of

Sophorabioside from its natural source.
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Workflow for Sophorabioside Isolation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1589151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Purification

1. Dried, powdered Sophora japonica fruits (100g)

2. Add 95% Ethanol (1L)

3. Sonicate at 45°C for 3 hours (repeat 3x)

4. Filter to remove solids

5. Evaporate ethanol under vacuum

6. Dissolve residue in distilled water

7. Apply aqueous extract to Macroporous Resin Column (e.g., D-101)

Crude Extract

8. Elute with gradient of Ethanol in water

9. Collect Sophorabioside-containing fractions

10. Further purify by Adsorption Chromatography (e.g., Superose 12)

11. Elute with 40% Methanol

12. Lyophilize pure fractions to yield Sophorabioside powder
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1. Culture RAW 264.7 cells

2. Pre-treat with Sophorabioside (various conc.) for 1h

3. Stimulate with LPS (e.g., 1 µg/mL) for 30 min

4. Lyse cells and isolate nuclear/cytoplasmic proteins

5. Determine protein concentration (e.g., BCA assay)

6. SDS-PAGE

7. Transfer to PVDF membrane

8. Block membrane (e.g., 5% BSA)

9. Incubate with primary antibody (e.g., anti-p-p65, anti-p65, anti-Lamin B1)

10. Incubate with HRP-conjugated secondary antibody

11. Detect with ECL substrate

12. Image and quantify band density

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cytoplasm

Nucleus

LPS

TLR4

1. Binds

IKK Complex

2. Activates

IκBα

3. Phosphorylates (P)

p65

p65

5. Translocation

p50

p50

5. Translocation

Sophorabioside
(Potential Inhibition)

Inhibits?

κB Site

Pro-inflammatory Genes
(TNF-α, IL-6, COX-2)

6. Transcription

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

Sophorabioside

Estrogen Receptor
(ERα / ERβ)

1. Binds & Displaces HSP

HSP90

Bound (inactive)

ER Dimer

2. Dimerization &
Translocation

Estrogen Response Element (ERE)

3. Binds

Cell Proliferation &
Survival Genes

4. Gene Transcription

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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